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Compound of Interest

Compound Name: Surenin
CAS No.: 73410-23-8
Cat. No.: B15441478
Get Quote
. J

Disclaimer: The chemical "Surenin" was not found in safety and chemical databases. Based
on phonetic similarity, this guide provides information for "(-)-Securinine.” It is crucial to verify
the identity of the chemical you are working with by checking the manufacturer's safety data

sheet (SDS).

(-)-Securinine is a plant-derived alkaloid that is harmful if swallowed, causes skin and serious
eye irritation, and may cause respiratory irritation.[1] Adherence to strict safety protocols is
essential to mitigate risks during handling and disposal.

Personal Protective Equipment (PPE)

When handling (-)-Securinine, the following personal protective equipment is mandatory to
prevent exposure.
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PPE Category Item Specification

Chemical-resistant gloves. It is
recommended to wear two
) pairs of gloves when
Hand Protection Gloves ) o
compounding, administering,
and disposing of the

substance.[2]

_ Provide a barrier against
Eye Protection Safety Glasses/Goggles
splashes and dust.

A disposable gown made of
lint-free, low-permeability fabric

Body Protection Lab Coat/Gown with a solid front, long sleeves,
and tight-fitting cuffs is

recommended.[2]

A NIOSH-certified respirator
) ) ) should be used if there is a risk
Respiratory Protection Respirator ) ) )
of inhaling dust, especially

during spill cleanup.[3]

Handling Procedures

All handling of solid (-)-Securinine should be conducted in a well-ventilated area or a chemical
fume hood to minimize the formation and inhalation of dust.[1]

First Aid Measures:
« If Swallowed: Immediately call a doctor.[4]

e In Case of Skin Contact: Remove all contaminated clothing immediately and rinse the skin
with water/shower.

e In Case of Eye Contact: Rinse the eyes cautiously with water for several minutes. Remove
contact lenses if present and easy to do, and continue rinsing. Seek medical attention if
irritation persists.[4]
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e If Inhaled: Move the person to fresh air. Call a poison center or doctor if you feel unwell.

Disposal Plan

(-)-Securinine must be treated as hazardous waste. Disposal must be carried out in accordance
with all applicable federal, state, and local regulations. Under no circumstances should this
chemical or its solutions be poured down the sink.[1]

Solid Waste Disposal:

o Collection: All solid waste contaminated with (-)-Securinine, including unused product,
contaminated gloves, and weighing papers, must be collected in a designated and clearly
labeled hazardous waste container.[1]

e Labeling: The container must be sealed and labeled with "Hazardous Waste" and the
chemical name, "(-)-Securinine".[1]

o Storage: Store the sealed waste container in a designated satellite accumulation area, away
from incompatible materials.[1]

» Disposal: Arrange for pickup and disposal through your institution's Environmental Health &
Safety (EHS) office or a licensed hazardous waste contractor.[1]

Liquid Waste Disposal:

o Collection: All solutions containing (-)-Securinine must be collected in a designated, sealed,
and compatible liquid hazardous waste container. Do not mix with other waste streams.[1]

e Labeling: The container must be clearly labeled as "Hazardous Waste" and include the
names and approximate percentages of all chemical components.[1]

o Storage: Store the container in a secondary containment tray within a designated satellite
accumulation area.[1]

» Disposal: Arrange for pickup by your institution's authorized hazardous waste service.[1]

Quantitative Data for (-)-Securinine
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Property

Value

Molecular Formula

C13H15NO2

Molecular Weight 217.26 g/mol [1]
Appearance Yellow solid/crystals[1]
Melting Point 142-143 °CJ[1]
Solubility DMSO: 225mg/mL[1]

Storage Conditions

-20°C Freezer[1]

Oral LD50 (mouse)

270 mg/kg[4]

Intraperitoneal LD50 (mouse)

31,800 pg/kg[4]

Subcutaneous LD50 (mouse)

20,420 pg/kg[4]

Intravenous LD50 (mouse)

6.23 mg/kg[4]

Intraperitoneal LD50 (rat)

41 mg/kg[4]

Intravenous LD50 (rat)

15.1 mg/kg[4]

Experimental Workflow: Handling and Disposal of

(-)-Securinine
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Caption: Workflow for the safe handling, disposal, and spill response for (-)-Securinine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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